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Compound of Interest

Compound Name: AMPK activator 9
Cat. No.: B12396813
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of AMPK Activator 9, a potent tool for research in
metabolic diseases, oncology, and cellular stress responses. This guide includes key
specifications, application notes, and detailed experimental protocols to facilitate its use in a
laboratory setting.

Product Specifications

AMPK Activator 9, also referred to as ZM-6, is a potent, cell-permeable activator of AMP-
activated protein kinase (AMPK). It demonstrates high specificity for the a231y1 isoform of
AMPK. The following table summarizes its key quantitative properties.
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Property Value Reference
Product Name AMPK Activator 9 N/A
MedchemExpress,
Synonym(s) ZM-6 )
Immunomart, Biovalley
CAS Number 1858204-23-5 MedchemExpress
Molecular Formula C31H28F4N4O4 MedchemExpress
Molecular Weight 596.57 g/mol MedchemExpress
ECso (AMPK 0231y1) 1.1uM MedchemExpress
Purity >98% (HPLC) Typical vendor specification
Appearance Crystalline solid Typical vendor specification
Solubility 10 mM in DMSO Immunomart
Store at -20°C for long-term
Storage MedchemExpress
storage.

Application Notes

AMPK is a central regulator of cellular energy homeostasis, making it a key therapeutic target
for a variety of diseases, including type 2 diabetes, obesity, and cancer. AMPK Activator 9
serves as a valuable pharmacological tool to investigate the downstream effects of AMPK
activation in various cellular and in vivo models.

Mechanism of Action:

AMPK is a heterotrimeric enzyme composed of a catalytic a subunit and regulatory 3 and y
subunits. It is activated under conditions of cellular energy stress, indicated by an increased
AMP:ATP ratio. This activation involves the phosphorylation of Threonine 172 on the a subunit
by upstream kinases such as LKB1 and CaMKK[3. Activated AMPK works to restore energy
balance by stimulating catabolic pathways that generate ATP (e.g., glucose uptake and fatty
acid oxidation) and inhibiting anabolic pathways that consume ATP (e.g., protein and lipid
synthesis).
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Caption: AMPK Signaling Pathway Activation.
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Key Applications:

o Metabolic Disease Research: Investigate the role of AMPK in glucose metabolism, insulin
sensitivity, and lipid metabolism in the context of type 2 diabetes and obesity.

o Cancer Biology: Explore the tumor-suppressive effects of AMPK activation, including the
inhibition of cell growth and proliferation, and induction of apoptosis.

o Cardiovascular Research: Study the protective effects of AMPK activation in cardiac
ischemia and heart failure models.

» Neurobiology: Examine the role of AMPK in neuronal energy homeostasis and its potential
as a therapeutic target in neurodegenerative diseases.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy and mechanism
of action of AMPK Activator 9.

Western Blot Analysis of AMPK Activation

This protocol describes the detection of AMPK activation by measuring the phosphorylation of
the AMPKa subunit at Threonine 172 (Thrl72).

Western Blot Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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